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Compound of Interest

Compound Name: Supercinnamaldehyde

Cat. No.: B1504558 Get Quote

An important clarification regarding the origin of supercinnamaldehyde: Extensive

investigation of scientific literature and chemical databases reveals that

supercinnamaldehyde, chemically known as (3E)-1-methyl-3-(2-oxopropylidene)indol-2-one,

is a synthetic compound. There is no evidence to suggest that it occurs naturally.

Consequently, this guide will focus on the available technical data and plausible synthetic

routes for this compound, rather than its non-existent natural sources and biosynthesis.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a consolidated overview of the chemical properties of

supercinnamaldehyde and a discussion of general synthetic strategies for related

compounds, given the absence of a specific published synthesis for this molecule.

Chemical and Physical Properties
Supercinnamaldehyde is a commercially available compound, primarily used as a research

chemical. Its known properties are summarized in the table below.
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Property Value Source

IUPAC Name
(3E)-1-methyl-3-(2-

oxopropylidene)indol-2-one
PubChem

Synonym(s)

Supercinnamaldehyde, 1,3-

Dihydro-1-methyl-3-(2-

oxopropylidene)-2H-Indol-2-

one

Santa Cruz Biotechnology

CAS Number 70351-51-8 Santa Cruz Biotechnology

Molecular Formula C₁₂H₁₁NO₂ Santa Cruz Biotechnology

Molecular Weight 201.22 g/mol Santa Cruz Biotechnology

Appearance Solid (form not specified) Inferred from supplier data

Purity ≥98% Santa Cruz Biotechnology

Plausible Synthetic Pathways
While a specific, detailed synthesis of supercinnamaldehyde is not readily available in

published literature, the general synthesis of 3-alkylidene-2-indolone derivatives is well-

documented. A common and effective method involves the condensation of an appropriate N-

substituted oxindole with a carbonyl compound.

For the synthesis of supercinnamaldehyde, a likely precursor would be 1-methylindoline-2,3-

dione (N-methylisatin) or 1-methyl-2-oxindole. The 3-position of the oxindole ring is activated

for condensation reactions. The (2-oxopropylidene) group could be introduced via a

condensation reaction with a suitable three-carbon carbonyl compound, such as acetylacetone

or a related derivative, under basic or acidic conditions.

A generalized workflow for such a synthesis is depicted below.
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Starting Materials

Reaction Product

1-methyl-2-oxindole

Condensation Reaction
(Acid or Base Catalysis)

3-carbon carbonyl compound
(e.g., acetylacetone derivative)

(3E)-1-methyl-3-(2-oxopropylidene)indol-2-one
(Supercinnamaldehyde)

Click to download full resolution via product page

A generalized synthetic workflow for 3-alkylidene-2-indolones.

Detailed Methodologies for Analogous Compounds
To provide a practical context for the synthesis of supercinnamaldehyde, the following section

details a general experimental protocol for the synthesis of 3-alkylidene-2-indolone derivatives,

adapted from published procedures for analogous compounds. It is important to note that this

is a generalized procedure and would require optimization for the specific synthesis of

supercinnamaldehyde.

General Procedure for the Synthesis of 3-Alkylidene-2-Indolone Derivatives:

Reactant Preparation: A solution of an N-substituted 2-oxindole (1 equivalent) is prepared in

a suitable solvent, such as ethanol or acetic acid.

Addition of Carbonyl Compound: To this solution, the appropriate carbonyl compound (1-1.2

equivalents) is added.

Catalyst Addition: A catalytic amount of a base (e.g., piperidine, pyrrolidine) or an acid (e.g.,

p-toluenesulfonic acid) is added to the reaction mixture.

Reaction Conditions: The mixture is heated to reflux and stirred for a period of 2 to 24 hours,

with the progress of the reaction monitored by thin-layer chromatography (TLC).

Work-up: Upon completion of the reaction, the mixture is cooled to room temperature. The

solvent may be removed under reduced pressure. The residue is then typically partitioned
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between an organic solvent (e.g., ethyl acetate) and water.

Purification: The organic layer is separated, dried over anhydrous sodium sulfate, filtered,

and concentrated. The crude product is then purified by column chromatography on silica gel

or by recrystallization from a suitable solvent system to yield the pure 3-alkylidene-2-

indolone derivative.

Conclusion
In summary, "supercinnamaldehyde" is a trivial name for the synthetic compound (3E)-1-

methyl-3-(2-oxopropylidene)indol-2-one. There is no scientific evidence to support a natural

origin for this molecule. While a specific, published synthesis protocol for

supercinnamaldehyde is not available, its structure is accessible through established

synthetic methodologies for 3-alkylidene-2-indolone derivatives. Researchers interested in this

compound can likely synthesize it via the condensation of 1-methyl-2-oxindole with a suitable

carbonyl compound. The information provided in this guide offers a foundational understanding

of this compound for professionals in research and drug development.

To cite this document: BenchChem. [Unveiling Supercinnamaldehyde: A Technical
Examination of a Synthetic Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1504558#discovery-and-natural-sources-of-
supercinnamaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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